Encapsulation of cobaltocenium ions in a zeolite-like metal–organic framework†
New Journal of Chemistry Pub Date: 2023-10-13 DOI: 10.1039/D3NJ03663D
Abstract
The templating and structure-directing additives are well known for zeolites, but are less common for metal–organic frameworks (MOFs). A cobaltocenium cation, Cp2Co+ (Cp = C5H5), was used as a structure-directing agent (SDA) for the synthesis of an anionic zeolite-like metal–organic framework Cp2Co+-sod-ZMOF. The SDA templated framework is thermally stable up to 400 °C, and has an overall larger cell volume compared to other SDAs. The crystal structure of the ZMOF with the encapsulated guest Cp2Co+ is reported. The ZMOF was also characterized by X-ray photoelectron spectroscopy (XPS), scanning electron microscopy (SEM), powder X-ray diffraction (PXRD), gas adsorption analysis, Fourier Transform infrared spectroscopy (FT-IR), thermogravimetric analysis (TGA), elemental analysis and cyclic voltammetry (CV).
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